Cas no 878693-08-4 (4-{1-4-(2-methylphenoxy)butyl-1H-1,3-benzodiazol-2-yl}-1-(prop-2-en-1-yl)pyrrolidin-2-one)

• Product Name: 4-{1-4-(2-methylphenoxy)butyl-1H-1,3-benzodiazol-2-yl}-1-(prop-2-en-1-yl)pyrrolidin-2-one
• CAS No: 878693-08-4
• MF: C₂₅H₂₉N₃O₂
• MW: 403.516666173935
• CID: 6265394
• PubChem ID: 6491128
• Update Time: 2025-07-09

4-{1-4-(2-methylphenoxy)butyl-1H-1,3-benzodiazol-2-yl}-1-(prop-2-en-1-yl)pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-{1-4-(2-methylphenoxy)butyl-1H-1,3-benzodiazol-2-yl}-1-(prop-2-en-1-yl)pyrrolidin-2-one
• UPCMLD0ENAT5817243:001
• 4-[1-[4-(2-methylphenoxy)butyl]benzimidazol-2-yl]-1-prop-2-enylpyrrolidin-2-one
• 878693-08-4
• Z237648514
• AKOS000714614
• F3243-0955
• 1-allyl-4-(1-(4-(o-tolyloxy)butyl)-1H-benzo[d]imidazol-2-yl)pyrrolidin-2-one
• AKOS016316704
• 4-{1-[4-(2-methylphenoxy)butyl]-1H-1,3-benzodiazol-2-yl}-1-(prop-2-en-1-yl)pyrrolidin-2-one

• Inchi： 1S/C25H29N3O2/c1-3-14-27-18-20(17-24(27)29)25-26-21-11-5-6-12-22(21)28(25)15-8-9-16-30-23-13-7-4-10-19(23)2/h3-7,10-13,20H,1,8-9,14-18H2,2H3
• InChI Key： NDQLPMJPPAYDHQ-UHFFFAOYSA-N
• SMILES： O=C1CC(C2=NC3C=CC=CC=3N2CCCCOC2C=CC=CC=2C)CN1CC=C

Computed Properties

• Exact Mass: 403.22597718g/mol
• Monoisotopic Mass: 403.22597718g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 30
• Rotatable Bond Count: 9
• Complexity: 583
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 47.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on 4-{1-4-(2-methylphenoxy)butyl-1H-1,3-benzodiazol-2-yl}-1-(prop-2-en-1-yl)pyrrolidin-2-one

4-{1-4-(2-Methylphenoxy)Butyl-1H-1,3-Benzodiazol-2-Yl}-1-(Prop-2-en-1-Yl)Pyrrolidin-2-One: A Comprehensive Overview

The compound with CAS No. 878693-08-4, named 4-{1-4-(2-methylphenoxy)butyl-1H-1,3-benzodiazol-2-yl}-1-(prop-2-en-1-yl)pyrrolidin-2-one, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its complex structure, which includes a pyrrolidinone ring fused with a benzodiazole moiety and substituted with a 4-(2-methylphenoxy)butyl group. The presence of these functional groups imparts unique chemical and physical properties, making it a promising candidate for various applications.

Recent studies have highlighted the potential of this compound in drug discovery, particularly in the development of bioactive agents targeting specific cellular pathways. The benzodiazole ring, a key structural element, is known for its ability to form hydrogen bonds and interact with biomolecules, making it a valuable component in medicinal chemistry. Researchers have explored its role as a scaffold for designing inhibitors of kinases and other enzymes involved in diseases such as cancer and neurodegenerative disorders.

The pyrrolidinone core of the molecule contributes to its stability and solubility, which are critical factors for drug delivery. Additionally, the propenyl group attached to the pyrrolidinone ring introduces conjugation effects that can influence the electronic properties of the molecule. This feature has been leveraged in recent studies to enhance the compound's ability to penetrate cellular membranes, improving its bioavailability.

One of the most intriguing aspects of this compound is its versatility in synthesis. Chemists have developed efficient methodologies to construct the benzodiazole framework, enabling large-scale production for research purposes. These methods often involve multi-component reactions or catalytic processes that minimize waste and improve sustainability—a growing priority in modern chemical synthesis.

In terms of applications beyond medicine, this compound has shown promise in materials science. Its ability to form self-assembled monolayers and its photoresponsive properties make it a candidate for use in advanced materials such as sensors and optoelectronic devices. Recent experiments have demonstrated its potential as a building block for constructing supramolecular architectures with tailored functionalities.

The development of this compound has been supported by cutting-edge analytical techniques such as NMR spectroscopy and X-ray crystallography. These tools have provided insights into its three-dimensional structure and dynamic behavior at the molecular level. Such information is crucial for understanding how the compound interacts with biological systems or other molecules in materials applications.

Looking ahead, ongoing research aims to further optimize this compound's properties by modifying its substituents or incorporating additional functional groups. For instance, researchers are exploring the substitution of the methylphenoxy group with other aryl or heteroaryl moieties to fine-tune its reactivity and selectivity. These modifications could unlock new therapeutic or industrial applications.

In conclusion, CAS No. 878693-08-4 represents a significant advancement in organic synthesis and materials science. Its unique structure and versatile properties position it as a valuable tool for addressing challenges across multiple disciplines. As research continues to uncover new insights into its potential uses, this compound is poised to play an increasingly important role in both academic and industrial settings.